Cas no 457651-74-0 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 457651-74-0
• MF: C₂₀H₁₈N₄O₅S
• MW: 426.445723056793
• CID: 6528093
• Update Time: 2025-10-28

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-

• Inchi： 1S/C20H18N4O5S/c1-13-8-9-21-20(22-13)24-30(26,27)16-5-3-15(4-6-16)23-19(25)14-2-7-17-18(12-14)29-11-10-28-17/h2-9,12H,10-11H2,1H3,(H,23,25)(H,21,22,24)
• InChI Key： PMSYEFZREXPYKW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(S(NC4=NC=CC(C)=N4)(=O)=O)C=C3)=O)C=C2OCC1

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• pka: 6?+-.0.10(Predicted)

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide and Its Significance in Modern Chemical Biology

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 457651-74-0) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, characterized by a complex aromatic system, combines a sulfamoyl group with a pyrimidine ring, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural composition of this compound is highly intriguing. The presence of a 4-methylpyrimidin-2-yl moiety suggests potential interactions with biological targets such as enzymes and receptors. The sulfamoyl group further enhances its pharmacological profile by introducing polar and charged functionalities, which can influence solubility and binding affinity. These features make it an attractive scaffold for designing molecules with specific biological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide has emerged as a compound of interest in this context. Its unique structure suggests potential applications in areas such as cancer therapy, inflammation modulation, and neurodegenerative disease treatment. The benzodioxine core of the molecule is particularly noteworthy, as it has been identified in several bioactive natural products and synthetic drugs known for their therapeutic properties.

The sulfamoylphenyl moiety is another key feature that contributes to the compound's potential biological activity. Sulfonamides are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this group into the molecular framework of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide, researchers aim to harness these properties for therapeutic benefit. The pyrimidine ring further enhances the molecule's potential by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system. These methods allow for the efficient assembly of the molecular framework while maintaining functional group integrity.

Evaluation of the compound's biological activity has been a focal point of recent studies. In vitro assays have shown promising results regarding its interaction with various biological targets. For instance, preliminary data suggest that N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide may exhibit inhibitory effects on certain enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed in cell-based models.

The benzodioxine core of the molecule has been extensively studied for its pharmacological properties. This scaffold is known to interact with various receptors and enzymes, making it a valuable component in drug design. The incorporation of the sulfamoylphenyl group into this framework enhances its potential by introducing additional functional sites for interaction with biological targets.

In conclusion, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological profile continues to grow, it holds great potential for contributing to the development of novel therapeutic agents that address complex diseases.